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Compound of Interest

Compound Name: (Dicyclopropylmethyl)(hexyl)amine

Cat. No.: B13299418

Get Quote

Molecular Profile & Synthesis Context[1][2][3][4][5]
IUPAC Name:N-(Dicyclopropylmethyl)hexan-1-amine

Molecular Formula:

Molecular Weight: 209.37 g/mol

CAS Number (Core Moiety): 13375-29-6 (Dicyclopropylmethylamine - parent building block)

[1]

Physical State: Colorless to pale yellow oil (free base); hygroscopic solid (HCl salt).

Synthesis & Impurity Profile
To interpret spectra accurately, one must understand the sample's origin. This compound is

typically synthesized via reductive amination:

Condensation: Dicyclopropyl ketone + Hexylamine (or Dicyclopropylmethylamine +

Hexanal).
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Reduction: Using mild reducing agents (e.g.,

) to prevent cyclopropyl ring opening.

Common Impurities to Watch:

Residual Solvent: Dichloromethane (

:

5.30 ppm) or Methanol.

Starting Materials: Dicyclopropyl ketone (distinctive CO stretch ~1700 cm⁻¹) or Hexylamine.

Ring-Opened Byproducts: Formed if acidic workup is too harsh (e.g., HCl in MeOH), leading

to homoallylic rearrangements.

Mass Spectrometry (MS) Analysis[5][7]
The mass spectrum of secondary amines is dominated by

-cleavage.[2][3] For (Dicyclopropylmethyl)(hexyl)amine, the stability of the resulting radical
dictates the fragmentation pattern.

Fragmentation Logic
The molecular ion (

) at m/z 209 will be visible but weak. The nitrogen atom directs cleavage of the C-C bond
adjacent to the nitrogen (the

-bond).

Pathway A (Dominant): Loss of Pentyl Radical

Cleavage of the hexyl chain's

-bond.

Loss of a pentyl radical (
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, Mass 71).

Fragment Ion:

.

Structure:

(Iminium ion).

Reasoning: The loss of the larger alkyl radical is kinetically favored over the loss of the

cyclopropyl radical.

Pathway B (Minor): Loss of Cyclopropyl Radical

Cleavage of the dicyclopropylmethyl group.

Loss of a cyclopropyl radical (

, Mass 41).

Fragment Ion:

.

Structure:

.

Reasoning: Cyclopropyl radicals are less stable than primary alkyl radicals due to ring strain

and hybridization issues (

character), making this pathway less favorable.

MS Fragmentation Diagram[5][7][9]
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Molecular Ion (M+)
m/z 209

α-Cleavage (Hexyl Side)
Loss of Pentyl Radical (-71)

α-Cleavage (DCPM Side)
Loss of Cyclopropyl Radical (-41)

McLafferty Rearrangement
(Minor due to steric bulk)

m/z 110

Base Peak
m/z 138

[H2C=NH-CH(cPr)2]+

Dominant Pathway

Minor Fragment
m/z 168

[Hex-NH=CH(cPr)]+

Click to download full resolution via product page

Figure 1: Predicted Mass Spectrometry fragmentation pathways showing the dominance of

alkyl chain cleavage.

Infrared Spectroscopy (IR)[10][11]
The IR spectrum distinguishes the unique hybridization of the cyclopropyl C-H bonds from the

aliphatic hexyl chain.
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Functional Group
Wavenumber (

)
Intensity Diagnostic Note

N-H Stretch 3300 – 3400 Weak/Broad

Characteristic of

secondary amines.

May be obscured if

salt form.

Cyclopropyl C-H 3000 – 3080 Medium

Critical Marker. C-H

stretch on the strained

ring appears >3000

, unlike normal alkyls.

Alkyl C-H 2850 – 2960 Strong

Standard

symmetric/asymmetric

stretches of the hexyl

chain.

N-H Bend 1580 – 1650 Medium Scissoring vibration.

C-N Stretch 1100 – 1200 Medium
Aliphatic amine C-N

stretch.

Ring Deformation 1020 – 1050 Medium

Characteristic

"breathing" mode of

the cyclopropane ring.

Nuclear Magnetic Resonance (NMR)[4][10][11][12]
[13]
NMR provides the definitive structural proof. Data is referenced to

(

7.26,

77.16).[4]

1H NMR (400 MHz, )
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The dicyclopropylmethyl system creates a unique high-field pattern.
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Shift (

ppm)
Multiplicity Integration Assignment

Structural
Insight

0.15 – 0.45 Multiplet 4H
Cyclopropyl

(cis/trans)

High-field signal

due to ring

current

anisotropy.

0.45 – 0.70 Multiplet 4H
Cyclopropyl

(cis/trans)

Distinct

diastereotopic

methylene

protons on the

rings.

0.88
Triplet (

Hz)
3H Hexyl Terminal Standard

terminal methyl.

0.90 – 1.10 Multiplet 2H Cyclopropyl CH

Methine protons

on the ring

connecting to the

central CH.

1.20 – 1.40 Multiplet 6H Hexyl Bulk

Overlapping

methylene

envelope (

).

1.45 – 1.55 Multiplet 2H

Hexyl

-

Methylene beta

to the nitrogen.

1.60 Broad Singlet 1H

Exchangeable

with

. Shift varies with

concentration.

1.85 Triplet/Multiplet 1H Key Signal. The

methine proton
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alpha to nitrogen.

2.65
Triplet (

Hz)
2H

Hexyl

-

Deshielded by

nitrogen.

13C NMR (100 MHz, )
Shift (

ppm)
Carbon Type Assignment

2.5, 3.8
Cyclopropyl ring carbons (often

appear as two distinct peaks).

14.1 Hexyl terminal methyl.

16.5
Cyclopropyl methine

(attachment point).

22.6, 27.0, 31.8 Hexyl chain carbons.

30.2
Hexyl

-carbon.

49.8

Hexyl

-carbon (

).

66.5

Central Methine (

). Most deshielded aliphatic

signal.

Experimental Protocols
Sample Preparation for NMR
To ensure sharp resolution of the cyclopropyl multiplets:
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Solvent: Use

(neutralized with basic alumina if the sample is acid-sensitive).

Concentration: Dissolve 10-15 mg of the free base in 0.6 mL solvent.

Shimming: Cyclopropyl peaks are narrow; poor shimming will merge the cis/trans multiplets.

Automated gradient shimming is recommended.

Sample Preparation for GC-MS
Dilution: Dilute to 100 µg/mL in Methanol or Ethyl Acetate.

Inlet: Split injection (50:1) at 250°C.

Column: DB-5ms or equivalent non-polar column.

Note: If analyzing the HCl salt, perform a "free-basing" extraction (add 1M NaOH, extract

with Hexane) before injection to avoid inlet liner degradation.

Analytical Workflow Diagram

Spectroscopic Validation

Crude Sample
(Dicyclopropylmethyl)(hexyl)amine

Free-Basing
(aq. NaOH / DCM ext.)

1H NMR (CDCl3)
Check: δ 0.2-0.7 (cPr)

Check: δ 1.85 (Methine)

FT-IR (Neat)
Check: 3080 cm-1 (cPr C-H)

GC-MS (EI)
Check: m/z 138 (Base Peak)

Validated Structure

Click to download full resolution via product page

Figure 2: Recommended analytical workflow for validating the identity of the amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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